Cas no 1823776-99-3 (Tert-butyl 2-(6-chloro-3-methylpyridin-2-yl)acetate)

• Product Name: Tert-butyl 2-(6-chloro-3-methylpyridin-2-yl)acetate
• CAS No: 1823776-99-3
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 4708839
• PubChem ID: 101043572
• Update Time: 2024-11-06

Tert-butyl 2-(6-chloro-3-methylpyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(6-chloro-3-methylpyridin-2-yl)acetate
• tert-butyl2-(6-chloro-3-methylpyridin-2-yl)acetate
• 1823776-99-3
• CS-0120670
• AKOS030233338
• Tert-butyl 2-(6-chloro-3-methylpyridin-2-yl)acetate

• Inchi： 1S/C12H16ClNO2/c1-8-5-6-10(13)14-9(8)7-11(15)16-12(2,3)4/h5-6H,7H2,1-4H3
• InChI Key： FGDTYRCTJWKWLS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C(CC(=O)OC(C)(C)C)=N1

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 3